Cas no 2168447-74-1 (2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine)

• Product Name: 2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine
• CAS No: 2168447-74-1
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5852249
• PubChem ID: 165846341
• Update Time: 2025-06-03

2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine
• 2168447-74-1
• EN300-1477871
• 2-[3-(aminomethyl)phenyl]-4-methylpiperidin-3-amine

• Inchi： 1S/C13H21N3/c1-9-5-6-16-13(12(9)15)11-4-2-3-10(7-11)8-14/h2-4,7,9,12-13,16H,5-6,8,14-15H2,1H3
• InChI Key： XPNMWCXEYJNJLV-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C1C1C=CC=C(CN)C=1)N

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine

Comprehensive Overview of 2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine (CAS No. 2168447-74-1)

2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine (CAS No. 2168447-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its aminomethylphenyl and methylpiperidin-3-amine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, given its ability to interact with various biological targets.

The molecular structure of 2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine features a piperidine ring, a common scaffold in medicinal chemistry, which contributes to its versatility. The presence of both amino and methyl functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine and personalized therapeutics.

In the context of modern drug development, CAS No. 2168447-74-1 is frequently discussed in forums and publications focusing on small molecule inhibitors and GPCR-targeted therapies. Its relevance to central nervous system (CNS) drug discovery is particularly noteworthy, as researchers seek compounds with improved blood-brain barrier permeability. This aligns with the growing demand for treatments targeting conditions like Alzheimer's disease and Parkinson's disease, which dominate global health discussions.

From a synthetic chemistry perspective, 2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine offers a robust platform for derivatization. Its aminomethyl group allows for facile conjugation with other pharmacophores, enabling the creation of libraries for high-throughput screening. This adaptability is crucial in the era of AI-driven drug design, where computational models predict compound efficacy before laboratory testing. Such applications resonate with the increasing integration of machine learning in pharmaceutical R&D.

Environmental and safety considerations are also paramount when working with CAS No. 2168447-74-1. While not classified as hazardous, proper handling protocols are essential to ensure workplace safety. The compound's stability under various conditions makes it suitable for industrial-scale production, a topic of interest for manufacturers optimizing green chemistry processes. This aligns with the broader industry shift toward sustainable synthesis methods.

In summary, 2-3-(aminomethyl)phenyl-4-methylpiperidin-3-amine represents a compelling case study in contemporary medicinal chemistry. Its dual functionality as a structural motif and biological probe underscores its value across multiple research domains. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and innovative drug delivery systems.